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Compound of Interest

Compound Name: Miglitol-d4

Cat. No.: B10820660

This in-depth technical guide provides a comprehensive overview of the data and
methodologies associated with the Certificate of Analysis for Miglitol-d4. It is intended for
researchers, scientists, and drug development professionals who utilize this isotopically labeled
compound as an internal standard for the quantification of Miglitol.

Data Presentation: Summary of a Typical Certificate
of Analysis

The following table summarizes the key quantitative data typically found on a Certificate of
Analysis for Miglitol-d4. This information is crucial for ensuring the quality and reliability of
experimental results.
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Parameter Specification Method

Chemical Formula CsH13D4aNOs

Molecular Weight 211.3 g/mol Mass Spectrometry
Chemical Purity =>98% (Miglitol) HPLC

) ) >99% deuterated forms (d1-
Deuterium Incorporation Mass Spectrometry
da); £1% do

Appearance A solid Visual Inspection
Solubility Soluble in DMSO and Water Solvent Test
Storage -20°C

Stability >4 years Stability Studies

Experimental Protocols

Detailed methodologies are essential for the accurate application and validation of Miglitol-d4
in research. Below are protocols for key experiments cited in the analysis of Miglitol.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Purity Determination

This method is used to determine the chemical purity of Miglitol and to separate it from any
related substances or degradation products.[1][2]

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Chromatographic Conditions:

e Column: Prevail Carbohydrate ES column (250 x 4.6 mm, 5 um particle size).[1]

» Mobile Phase A: 10 mM dipotassium hydrogen orthophosphate, pH adjusted to 8.0 with
phosphoric acid.[1]
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» Mobile Phase B: Acetonitrile.[1]

e Gradient: A gradient elution is employed.
e Flow Rate: 1.0 mL/min.[1]

e Column Temperature: 35°C.[1]

o Detection Wavelength: 210 nm.[1]

e Injection Volume: 20 pL.[1]

Sample Preparation:

o Prepare a stock solution of Miglitol at a concentration of 10,000 pg/mL in a diluent of
acetonitrile and water (50:50, v/v).[1]

o For the analysis of related substances, prepare a system suitability solution containing
0.15% (w/w) of each known impurity with respect to the target analyte concentration of
Miglitol.[1]

Mass Spectrometry for Isotopic Enrichment and
Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of Miglitol-d4 and to determine the
extent of deuterium incorporation.

Instrumentation:

e A mass spectrometer, which can be coupled with a Gas Chromatograph (GC) or Liquid
Chromatograph (LC).[3]

Methodology:
e A solution of Miglitol-d4 is introduced into the mass spectrometer.

o The sample is ionized, and the resulting ions are separated based on their mass-to-charge
ratio.
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e The mass spectrum will show a peak corresponding to the molecular weight of Miglitol-d4
(211.3 g/moal).

» The isotopic distribution is analyzed to confirm that the deuterium incorporation is 299% for
deuterated forms (d1-d4) and <1% for the unlabeled form (do).[4]

Mandatory Visualizations

The following diagrams illustrate the mechanism of action and cellular signaling pathways
associated with Miglitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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